Cas no 2580233-35-6 (4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid)

• Product Name: 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid
• CAS No: 2580233-35-6
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5660588
• PubChem ID: 69451602
• Update Time: 2025-05-20

4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730414
• 4-(3-{[(benzyloxy)carbonyl]amino}propyl)benzoic acid
• SCHEMBL5463797
• 2580233-35-6
• 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid

• Inchi： 1S/C18H19NO4/c20-17(21)16-10-8-14(9-11-16)7-4-12-19-18(22)23-13-15-5-2-1-3-6-15/h1-3,5-6,8-11H,4,7,12-13H2,(H,19,22)(H,20,21)
• InChI Key： FXRXAELZSFXBJA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCCC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid

4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid (CAS No. 2580233-35-6): An Overview

4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid (CAS No. 2580233-35-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid is composed of a benzoic acid moiety linked to a propyl chain, which is further functionalized with a benzyl carbamate group. This combination of functional groups imparts the molecule with a range of chemical properties, including solubility, reactivity, and stability, making it an attractive candidate for various chemical and biological studies.

Recent advancements in the field have highlighted the importance of 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a crucial building block in the synthesis of potent anti-inflammatory agents. The benzyl carbamate group provides a protected amine functionality that can be selectively deprotected under mild conditions, allowing for further functionalization and derivatization.

In addition to its role in medicinal chemistry, 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid has also been explored for its potential use in the development of new materials. Researchers at the University of California, Berkeley, have reported that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The presence of the benzoic acid group facilitates strong intermolecular interactions, leading to improved material performance.

The synthetic accessibility of 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid has been well-documented in the literature. A common synthetic route involves the reaction of 4-aminobenzoic acid with benzyl chloroformate to form the protected amine intermediate, followed by alkylation with an appropriate halide to introduce the propyl chain. This multi-step process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid has been investigated in various cellular models. Studies have shown that this compound exhibits selective binding to specific protein targets, which may contribute to its therapeutic potential. For example, it has been reported to inhibit certain enzymes involved in inflammatory pathways, suggesting its utility as a lead compound for drug discovery efforts.

In conclusion, 4-(3-{(benzyloxy)carbonylamino}propyl)benzoic acid (CAS No. 2580233-35-6) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents and advanced materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in future scientific advancements.